Cas no 949034-42-8 (3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid)

• Product Name: 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid
• CAS No: 949034-42-8
• MF: C₇H₁₀N₂O₃
• MW: 170.165901660919
• CID: 1122812
• PubChem ID: 44441310
• Update Time: 2025-11-01

3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid
• BDBM50216544
• SCHEMBL5600077
• 949034-42-8
• 5-(2-methoxyethyl)-1H-pyrazole-3-carboxylic acid
• CHEMBL394464
• EN300-1822636

• Inchi： 1S/C7H10N2O3/c1-12-3-2-5-4-6(7(10)11)9-8-5/h4H,2-3H2,1H3,(H,8,9)(H,10,11)
• InChI Key： CYRFLXZCZJLJFP-UHFFFAOYSA-N
• SMILES： O(C)CCC1=CC(C(=O)O)=NN1

Computed Properties

• Exact Mass: 170.06914219g/mol
• Monoisotopic Mass: 170.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid

Introduction to 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid (CAS No. 949034-42-8) and Its Emerging Applications in Chemical Biology

3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid, identified by the chemical registration number CAS No. 949034-42-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a five-membered ring containing two nitrogen atoms. The presence of a 2-methoxyethyl side chain and a carboxylic acid functional group at the 5-position introduces additional reactivity and functionality, making it a versatile scaffold for drug discovery and molecular research.

The pyrazole core is well-documented for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of the 2-methoxyethyl group enhances solubility and bioavailability, while the carboxylic acid moiety allows for further derivatization, enabling the synthesis of more complex molecules. These features make 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid a valuable intermediate in the development of novel therapeutic agents.

Recent advancements in chemical biology have highlighted the importance of pyrazole derivatives in modulating enzyme activity and interacting with biological targets. For instance, studies have demonstrated that pyrazole-based compounds can inhibit kinases and other enzymes involved in cancer progression. The structural flexibility of 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid allows it to be modified to target specific enzymes or receptors, making it a promising candidate for personalized medicine.

One notable application of this compound is in the development of inhibitors for Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with inflammation and immune responses. The carboxylic acid group can be used to form covalent bonds with target proteins, enhancing binding affinity. Additionally, the 2-methoxyethyl side chain can be engineered to improve pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration.

In vitro studies have shown that derivatives of 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid exhibit potent inhibitory effects on various kinases, including JAK1, JAK2, and JAK3. These findings suggest potential therapeutic applications in conditions such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. Furthermore, the compound’s ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for further development.

The synthesis of 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid involves multi-step organic reactions, typically starting from commercially available pyrazole derivatives. The introduction of the 2-methoxyethyl group can be achieved through nucleophilic substitution or etherification reactions, while the carboxylation at the 5-position can be performed using carboxylation reagents or enzymatic methods. These synthetic pathways highlight the compound’s accessibility for further chemical modifications.

Recent research has also explored the use of 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid as a building block for more complex molecules via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the pyrazole ring, expanding its utility in medicinal chemistry. Such modifications have led to the discovery of novel compounds with enhanced biological activity and improved pharmacological profiles.

The compound’s potential extends beyond kinase inhibition; it has also been investigated as a scaffold for developing antiviral agents. Pyrazole derivatives have shown efficacy against various viruses by interfering with viral replication mechanisms. The structural features of 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid, particularly the presence of both nitrogen atoms and functional groups like the carboxylic acid, make it an ideal candidate for designing molecules that can disrupt viral enzymes or inhibit viral entry into host cells.

In conclusion, 3-(2-methoxyethyl)-1H-Pyrazole-5-carboxylic acid (CAS No. 949034-42-8) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features enable diverse modifications, making it a valuable scaffold for developing therapeutic agents targeting various diseases. As research continues to uncover new applications for pyrazole derivatives, compounds like this are poised to play a crucial role in advancing medical science.